Cas no 1257382-71-0 (2-(1-azetidinyl)-1H-Benzimidazole)

• Product name: 2-(1-azetidinyl)-1H-Benzimidazole
• CAS No: 1257382-71-0
• MF: C₁₀H₁₁N₃
• MW: 173.21444
• CID: 1103361
• PubChem ID: 59605883

2-(1-azetidinyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-azetidinyl)-1H-Benzimidazole
• SCHEMBL2674037
• LDHCACQIPNQGQT-UHFFFAOYSA-N
• 1257382-71-0
• 2-(azetidin-1-yl)-1H-benzo[d]imidazole
• DB-089418

• Inchi： InChI=1S/C10H11N3/c1-2-5-9-8(4-1)11-10(12-9)13-6-3-7-13/h1-2,4-5H,3,6-7H2,(H,11,12)
• InChI Key： LDHCACQIPNQGQT-UHFFFAOYSA-N
• SMILES： C1CN(C1)C2=NC3=CC=CC=C3N2

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 31.9Ų